Cas no 899997-48-9 (1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899997-48-9
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5492653
• Update Time: 2025-07-23

1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7,8-trimethyl-2-[(2-methylphenyl)methyl]purino[8,7-b][1,3]oxazole-1,3-dione
• 1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C18H18N4O3/c1-10-7-5-6-8-13(10)9-21-16(23)14-15(20(4)18(21)24)19-17-22(14)11(2)12(3)25-17/h5-8H,9H2,1-4H3
• InChI Key： YRDZEWRWTSRNPD-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C(C([H])([H])[H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Comprehensive Analysis of 1,6,7-Trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione (CAS No. 899997-48-9)

The compound 1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione (CAS No. 899997-48-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, combining a purine core with an oxazole ring, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural similarity to naturally occurring purine derivatives.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. The 1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione compound aligns with this trend, as its modular design allows for fine-tuning of pharmacokinetic properties. This adaptability is crucial for addressing challenges such as drug resistance and bioavailability, which are frequently searched topics in AI-driven drug discovery platforms.

The synthesis of CAS No. 899997-48-9 involves multi-step organic reactions, including cyclization and alkylation processes, which are often explored in academic and industrial settings. Its oxazole-purine hybrid structure is particularly noteworthy for its potential to interact with biological targets such as kinases and GPCRs, making it a subject of interest in cancer research and neurodegenerative disease studies. These areas are among the most searched keywords in scientific databases, reflecting the compound's relevance to contemporary health challenges.

From a structural perspective, the presence of a 2-methylphenyl group in 1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione enhances its lipophilicity, which is a critical factor for blood-brain barrier penetration. This property is highly sought after in the development of central nervous system (CNS) drugs, a topic frequently queried in pharmaceutical SEO campaigns. Additionally, the compound's methyl substitutions contribute to its metabolic stability, a key consideration in drug design optimization.

Ongoing research into CAS No. 899997-48-9 also explores its potential as a scaffold for combinatorial chemistry. This approach leverages the compound's core structure to generate diverse libraries of derivatives, a strategy widely discussed in high-throughput screening methodologies. Such applications are increasingly relevant in the era of AI-assisted molecular modeling, where researchers prioritize compounds with versatile frameworks.

In summary, 1,6,7-trimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H-1,3-oxazolo[3,2-g]purine-2,4-dione represents a compelling case study in modern drug development. Its structural complexity, therapeutic potential, and alignment with trending research topics like personalized medicine and computational chemistry underscore its importance in the scientific community. As interest in small-molecule inhibitors and biologically active heterocycles continues to grow, this compound is poised to remain a focal point of innovative research.